Cas no 2470441-01-9 (1-{2-oxabicyclo2.2.1heptan-4-yl}methanamine hydrochloride)
1-{2-oxabicyclo2.2.1heptan-4-yl}methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-Oxabicyclo[2.2.1]heptan-4-ylmethanamine;hydrochloride
- 1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride
- (2-OXABICYCLO[2.2.1]HEPTAN-4-YL)METHANAMINE HYDROCHLORIDE
- 2470441-01-9
- EN300-27108393
- Z4602922286
- AT35613
- 1-{2-oxabicyclo2.2.1heptan-4-yl}methanamine hydrochloride
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- MDL: MFCD32711412
- Inchi: 1S/C7H13NO.ClH/c8-4-7-2-1-6(3-7)9-5-7;/h6H,1-5,8H2;1H
- InChI Key: PZNSFAYKSPUJFP-UHFFFAOYSA-N
- SMILES: Cl.O1CC2(CN)CCC1C2
Computed Properties
- Exact Mass: 163.0763918g/mol
- Monoisotopic Mass: 163.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
1-{2-oxabicyclo2.2.1heptan-4-yl}methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27108393-0.05g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 0.05g |
$344.0 | 2025-03-20 | |
| Enamine | EN300-27108393-0.1g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 0.1g |
$515.0 | 2025-03-20 | |
| Enamine | EN300-27108393-0.25g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 0.25g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-27108393-0.5g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 0.5g |
$1158.0 | 2025-03-20 | |
| Enamine | EN300-27108393-1.0g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 1.0g |
$1485.0 | 2025-03-20 | |
| Enamine | EN300-27108393-2.5g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 2.5g |
$2912.0 | 2025-03-20 | |
| Enamine | EN300-27108393-5.0g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 5.0g |
$4309.0 | 2025-03-20 | |
| Enamine | EN300-27108393-10.0g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95.0% | 10.0g |
$6390.0 | 2025-03-20 | |
| Enamine | EN300-27108393-1g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95% | 1g |
$1485.0 | 2023-11-13 | |
| Enamine | EN300-27108393-5g |
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride |
2470441-01-9 | 95% | 5g |
$4309.0 | 2023-11-13 |
1-{2-oxabicyclo2.2.1heptan-4-yl}methanamine hydrochloride Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 1-{2-oxabicyclo2.2.1heptan-4-yl}methanamine hydrochloride
Comprehensive Overview of 1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride (CAS No. 2470441-01-9)
1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride (CAS No. 2470441-01-9) is a specialized organic compound with a unique bicyclic structure, combining an oxabicyclo framework with an amine functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The 2-oxabicyclo[2.2.1]heptane core contributes to its stereochemical complexity, making it a valuable intermediate for synthesizing bioactive molecules.
In recent years, the demand for 1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride has surged, particularly in the context of neurological research and peptide synthesis. Researchers are exploring its role as a building block for GPCR-targeting ligands, a hot topic in drug development. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability studies—a frequent search query among chemists and pharmacologists.
The synthesis of CAS No. 2470441-01-9 involves multi-step organic reactions, including ring-closing metathesis and reductive amination, techniques often discussed in academic forums. Its chirality and stereoselectivity are key focus areas, aligning with the growing interest in enantioselective catalysis—a trending subject in AI-driven chemistry databases. Analytical methods like HPLC and NMR are essential for purity verification, addressing common user concerns about compound characterization.
From an industrial perspective, 1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride is classified as a high-value fine chemical. Its applications extend to crop protection and flavor/fragrance industries, though its primary niche remains medicinal chemistry. The compound's stability under varying pH conditions is frequently queried in search engines, reflecting user interest in formulation optimization.
Regulatory compliance for CAS No. 2470441-01-9 adheres to REACH and FDA guidelines, with no reported restrictions—a relief for researchers seeking non-controlled substances. Its thermodynamic properties (e.g., melting point, partition coefficient) are well-documented, catering to queries about physicochemical profiling. The compound's scalable synthesis is another highlight, resonating with industrial chemists exploring cost-effective production methods.
In conclusion, 1-{2-oxabicyclo[2.2.1]heptan-4-yl}methanamine hydrochloride exemplifies the intersection of structural novelty and practical utility. Its relevance to AI-assisted molecular design and green chemistry trends ensures sustained interest, while its technical specifications address the precision demanded by modern research.
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